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Compound of Interest

Compound Name: 2,5-Dimethylheptane

Cat. No.: B1361372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dimethylheptane is a branched-chain alkane with the chemical formula C9H20.[1][2] It is a

colorless liquid and a component of some fuels and solvents.[1] This technical guide provides a

comprehensive overview of 2,5-Dimethylheptane, including its chemical and physical

properties, detailed synthesis protocols, and analytical methodologies.

Chemical Identification and Synonyms
The primary identifier for 2,5-Dimethylheptane is its CAS number. It is also known by several

other names in the scientific literature and chemical databases.

Identifier Value

CAS Number 2216-30-0[1][2][3][4][5][6]

IUPAC Name 2,5-Dimethylheptane[5]

Synonyms
Heptane, 2,5-dimethyl-; 3,6-Dimethylheptane[1]

[3][4][5]

Physicochemical Properties
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A summary of the key physical and chemical properties of 2,5-Dimethylheptane is presented

in the table below, compiled from various sources.

Property Value

Molecular Formula C9H20[1][2][3]

Molecular Weight 128.26 g/mol [1][2][4]

Density 0.721 g/cm³[1]

Boiling Point 135.8 °C at 760 mmHg[1][3]

Melting Point -112.99 °C[1][4]

Flash Point 54.2 °C[1][3]

Vapor Pressure 9.42 mmHg at 25°C[1][7]

Refractive Index 1.405[1]

Solubility
Very slightly soluble in water.[1] Soluble in

acetone, benzene, and ether.[4]

LogP 3.46870[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,5-
Dimethylheptane.

Spectrum Type Key Features

¹H NMR
Data available, specific peak assignments

require consultation of spectral databases.[5]

¹³C NMR
Data available, specific peak assignments

require consultation of spectral databases.[5][8]

Mass Spectrometry (GC-MS) Key peaks at m/z 57, 43, and 56.[5]

Infrared (IR) Spectroscopy
Data available from various techniques including

neat and vapor phase.[5]
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Experimental Protocols
Synthesis of 2,5-Dimethylheptane via Grignard Reaction
A common and effective method for the laboratory synthesis of branched alkanes like 2,5-
Dimethylheptane is through a Grignard reaction followed by dehydration and hydrogenation.

The following is a representative protocol.

Step 1: Synthesis of 2,5-Dimethyl-3-heptanol

Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask

equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium

turnings. Add anhydrous diethyl ether to cover the magnesium. A solution of isobutyl bromide

in anhydrous diethyl ether is added dropwise from the dropping funnel to initiate the

formation of isobutylmagnesium bromide. The reaction is typically initiated with a small

crystal of iodine if necessary and maintained under a nitrogen atmosphere.

Grignard Reaction: Once the Grignard reagent is prepared, a solution of propanal in

anhydrous diethyl ether is added dropwise from the dropping funnel while maintaining the

reaction temperature with an ice bath. The reaction mixture is then stirred at room

temperature for several hours to ensure complete reaction.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with

diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate, and the solvent is removed under reduced pressure to yield crude 2,5-

dimethyl-3-heptanol.

Step 2: Dehydration of 2,5-Dimethyl-3-heptanol

The crude 2,5-dimethyl-3-heptanol is mixed with a dehydrating agent such as anhydrous

copper(II) sulfate or a catalytic amount of a strong acid (e.g., sulfuric acid or phosphoric

acid).

The mixture is heated to induce dehydration, and the resulting alkene, 2,5-dimethyl-3-

heptene, is distilled from the reaction mixture.
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Step 3: Hydrogenation of 2,5-Dimethyl-3-heptene

The purified 2,5-dimethyl-3-heptene is dissolved in a suitable solvent such as ethanol or

ethyl acetate.

A catalytic amount of a hydrogenation catalyst, typically palladium on carbon (Pd/C), is

added to the solution.

The mixture is then subjected to a hydrogen atmosphere (typically using a balloon or a

hydrogenation apparatus) and stirred vigorously until the reaction is complete (monitored by

TLC or GC).

The catalyst is removed by filtration through a pad of Celite, and the solvent is evaporated

under reduced pressure to yield 2,5-Dimethylheptane.

Purification:

The final product can be purified by fractional distillation to obtain high-purity 2,5-
Dimethylheptane.

Logical Workflow for Synthesis

Step 1: Grignard Reaction

Step 2: Dehydration Step 3: Hydrogenation

Isobutyl Bromide + Mg

Isobutylmagnesium Bromide

in dry ether

2,5-Dimethyl-3-heptanolNucleophilic Addition

Propanal

2,5-Dimethyl-3-heptanol 2,5-Dimethyl-3-heptene
Acid Catalyst, Heat

2,5-Dimethyl-3-heptene 2,5-Dimethylheptane
H2, Pd/C

Click to download full resolution via product page

Caption: Synthesis workflow for 2,5-Dimethylheptane.
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Applications in Research and Development
2,5-Dimethylheptane is primarily used in the following areas:

Fuel Additive: Due to its high octane rating, it is a valuable component in gasoline blending to

improve fuel quality.[1]

Solvent: Its low reactivity and good stability make it a suitable solvent in various industrial

processes, including the manufacturing of paints, coatings, and adhesives.[1]

Chemical Synthesis: It can be used as a non-polar solvent in certain organic reactions.

Safety Information
2,5-Dimethylheptane is a flammable liquid and vapor. Appropriate safety precautions,

including working in a well-ventilated area and avoiding ignition sources, should be taken. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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